4-(N,N-diethylcarbamoyl)-1,2-dinitrobenzene

• Molecular Formula: C11H13N3O5
• Molecular Weight: 267.24 g/mol
• IUPAC Name: N,N-diethyl-3,4-dinitrobenzamide
• InChI: InChI=1S/C11H13N3O5/c1-3-12(4-2)11(15)8-5-6-9(13(16)17)10(7-8)14(18)19/h5-7H,3-4H2,1-2H3
• InChI Key: XEROUIAYRFDRIG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC(=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Description

4-(N,N-diethylcarbamoyl)-1,2-dinitrobenzene is a useful research compound. Its molecular formula is C11H13N3O5 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 17.4 g. (0.075 mol.) of 3,4 dinitrobenzoylchloride in 250 ml. of methylene chloride is treated at 0°-20° C with a solution of 11 g. (0.15 mol.) of diethylamine in 100 ml. of methylene chloride. The solution is kept at 20°-25° C for 2 hrs., the solvent is evaporated and the residue triturated with water. Recrystallization from methanol affords 4-(N,N-diethylcarbamoyl)-1,2-dinitrobenzene.